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Compound of Interest

Compound Name:
3-Dimethylaminooxalyl-4-

acetylindole

Cat. No.: B3180768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding 3-
Dimethylaminooxalyl-4-acetylindole. Detailed experimental data on its solubility and stability

are not readily available in published literature or technical data sheets. The information

provided should be used for research purposes only.

Introduction
3-Dimethylaminooxalyl-4-acetylindole is a chemical intermediate primarily recognized for its

role in the synthesis of psilocybin and psilocin, compounds of significant interest in

neuroscience and pharmacology.[1] As a precursor, its physicochemical properties, such as

solubility and stability, are critical for optimizing synthetic routes and ensuring the purity of the

final active pharmaceutical ingredient. However, specific quantitative data on these parameters

are not widely published. This guide provides a compilation of the available information and

general guidance for handling and storage.

Physicochemical Properties
A summary of the basic chemical and physical properties of 3-Dimethylaminooxalyl-4-
acetylindole is presented in Table 1. These data are compiled from various chemical supplier

databases.
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Table 1: Physicochemical Properties of 3-Dimethylaminooxalyl-4-acetylindole

Property Value Source

CAS Number 30000-66-9 [2]

Molecular Formula C₁₄H₁₄N₂O₄ [2]

Molecular Weight 274.27 g/mol [2]

Synonyms
2-(4-acetoxy-indol-3-yl)-N,N-

dimethyl-2-oxo-acetamide
[2]

Appearance Not specified (likely a solid) -

Melting Point Not available [2]

Boiling Point Not available [2]

Density Not available [2]

Solubility
Quantitative solubility data for 3-Dimethylaminooxalyl-4-acetylindole in various solvents are

not publicly available. General handling instructions from suppliers suggest that for compounds

with limited solubility data, further information should be requested directly.[3] For research

purposes, it is recommended to perform solubility tests in a range of common laboratory

solvents to determine suitable conditions for specific applications.

Stability and Storage
Specific stability studies on 3-Dimethylaminooxalyl-4-acetylindole have not been found in

the public domain. However, general storage guidelines for chemical compounds of this nature

can be inferred from supplier recommendations. MedChemExpress provides general storage

guidelines for their products, which can serve as a starting point for handling 3-
Dimethylaminooxalyl-4-acetylindole.[3]

Table 2: General Storage Recommendations
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

It is crucial to avoid repeated freeze-thaw cycles of solutions.[3] Indole derivatives, particularly

those with acetyl groups, may be susceptible to hydrolysis, and appropriate precautions should

be taken to store the compound in a dry, inert atmosphere.

Role in Synthesis
3-Dimethylaminooxalyl-4-acetylindole is a key intermediate in certain synthetic pathways to

psilocybin. The following diagram illustrates a logical workflow of its role in such a synthesis,

starting from 4-acetoxyindole.
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Caption: Synthetic pathway from 4-Acetoxyindole to Psilocybin.

Experimental Protocols
Detailed, validated experimental protocols for determining the solubility and stability of 3-
Dimethylaminooxalyl-4-acetylindole are not available in the searched literature. Researchers

should develop and validate their own methods based on standard analytical techniques such

as High-Performance Liquid Chromatography (HPLC) for stability studies and saturation shake-

flask methods for solubility determination.

Signaling Pathways and Experimental Workflows
As a synthetic intermediate, 3-Dimethylaminooxalyl-4-acetylindole is not known to be

involved in any biological signaling pathways. Consequently, no diagrams of such pathways
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can be provided. Similarly, specific experimental workflows for the analysis of its solubility and

stability are not documented in the available resources. The logical workflow for its role in

synthesis is presented in Section 5.

Conclusion
While 3-Dimethylaminooxalyl-4-acetylindole is a relevant compound in synthetic chemistry,

particularly for the production of psychedelic tryptamines, there is a significant lack of publicly

available data regarding its specific solubility and stability characteristics. The information

provided in this guide is based on general knowledge of related compounds and supplier

recommendations. For any application requiring precise knowledge of these parameters, it is

imperative that researchers conduct their own experimental determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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